Cas no 1057308-26-5 (5-amino-N-methyl-1,3,4-thiadiazole-2-sulfonamide)

• Product Name: 5-amino-N-methyl-1,3,4-thiadiazole-2-sulfonamide
• CAS No: 1057308-26-5
• MF: C₃H₆N₄O₂S₂
• MW: 194.235336780548
• MDL: MFCD16303878
• CID: 5617139
• PubChem ID: 67483682
• Update Time: 2025-11-03

5-amino-N-methyl-1,3,4-thiadiazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2649563
• Z1255499723
• 5-amino-N-methyl-1,3,4-thiadiazole-2-sulfonamide
• 5-amino-1,3,4-thiadiazole-2-sulfonic acid methylamide
• EN300-2989589
• 1057308-26-5
• NSDUELZAWLIVGA-UHFFFAOYSA-N
• 1,3,4-Thiadiazole-2-sulfonamide, 5-amino-N-methyl-

• MDL： MFCD16303878
• Inchi： 1S/C3H6N4O2S2/c1-5-11(8,9)3-7-6-2(4)10-3/h5H,1H3,(H2,4,6)
• InChI Key： NSDUELZAWLIVGA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)(NC)(=O)=O

Computed Properties

• Exact Mass: 193.99321779g/mol
• Monoisotopic Mass: 193.99321779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 412.9±28.0 °C(Predicted)
• pka: 8.00±0.50(Predicted)